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Compound of Interest

Compound Name: AZD8329

Cat. No.: B1684384

Technical Support Center: AZD8329

Welcome to the technical support center for AZD8329. This resource is designed to assist
researchers, scientists, and drug development professionals in utilizing AZD8329 effectively in
their experiments. Here you will find troubleshooting guides and frequently asked questions
(FAQs) to address common issues that may arise.

Frequently Asked Questions (FAQSs)

Q1: What is AZD8329 and what is its mechanism of action?

AZD8329 is a potent and selective inhibitor of the enzyme 113-hydroxysteroid dehydrogenase
type 1 (11B-HSD1).[1] 11B-HSDL1 is responsible for the intracellular conversion of inactive
cortisone to active cortisol, thereby amplifying glucocorticoid action within tissues. By inhibiting
this enzyme, AZD8329 reduces local cortisol levels, which is a therapeutic strategy for
metabolic conditions like type 2 diabetes and obesity.

Q2: What are the known IC50 values for AZD83297

The half-maximal inhibitory concentration (IC50) of AZD8329 varies across different species
and assay systems. A summary of reported IC50 values is provided in the table below.
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Target System IC50 Value (nM)
Human recombinant 113-HSD1 9

Human adipocytes 2

Rat recombinant 113-HSD1 89

Dog recombinant 113-HSD1 15

Data sourced from AstraZeneca's Open Innovation page.[1]
Q3: What are the potential degradation pathways for AZD83297

While specific degradation products of AZD8329 are not extensively documented in publicly
available literature, its chemical structure as a carboxylic acid suggests potential for certain
degradation pathways.[2][3] Carboxylic acid-containing drugs can be susceptible to
esterification in the presence of alcohols, particularly under acidic conditions.[4][5] Additionally,
oxidation of the adamantyl group or other parts of the molecule could occur. It is also important
to consider that AZD8329 was specifically designed to have reduced liability for acyl
glucuronidation, a common metabolic pathway for carboxylic acids.[6]

A hypothetical degradation pathway for AZD8329 is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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